(E)-N-(benzo[d][1,3]dioxol-5-yl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide
• InChI: InChI=1S/C19H16N2O5S2/c22-17(20-12-5-6-14-15(9-12)26-11-25-14)4-1-7-21-18(23)16(28-19(21)27)10-13-3-2-8-24-13/h2-3,5-6,8-10H,1,4,7,11H2,(H,20,22)/b16-10+
• InChI Key: IKIKZVOZWYIKKL-MHWRWJLKSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CCCN3C(=O)C(=CC4=CC=CO4)SC3=S
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CCCN3C(=O)/C(=C\C4=CC=CO4)/SC3=S
• Molecular Formula: C19H16N2O5S2
• Molecular Weight: 416.5 g/mol

Description

(E)-N-(benzo[d][1,3]dioxol-5-yl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide is a useful research compound. Its molecular formula is C19H16N2O5S2 and its molecular weight is 416.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the antimicrobial potential of 4-thiazolidinones derivatives. Patel and Shaikh (2010) synthesized 4-thiazolidinones derivatives and evaluated their in vitro antimicrobial screening against various bacteria and fungal species. Their findings suggest some compounds have comparable activity to standard drugs (Patel & Shaikh, 2010).

Anticancer and Antitumor Effects

A series of novel thioxothiazolidin-4-one derivatives were synthesized and shown to inhibit tumor growth and tumor-induced angiogenesis in mouse models, suggesting potential for anticancer therapy (Chandrappa et al., 2010). Similarly, Havrylyuk et al. (2010) screened several 4-thiazolidinones with a benzothiazole moiety for antitumor activity, identifying compounds with significant anticancer activity on various cancer cell lines (Havrylyuk et al., 2010).

Anti-Inflammatory and Analgesic Properties

The synthesis and evaluation of a series of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives have been explored for their cytotoxicity and induction of apoptosis in human leukemia cells. These derivatives exhibited moderate to strong antiproliferative activity in a cell cycle stage-dependent and dose-dependent manner, highlighting their potential therapeutic value (Chandrappa et al., 2009).

Anti-Viral Activities

Research into 3-(naphthalen-1-ylmethylene)-5-phenylfuran-2(3H)-one derivatives has shown promising antiviral activity against the H5N1 virus, suggesting potential for the development of new antiviral agents (Flefel et al., 2014).